Cas no 99-63-8 (Isophthaloyl Chloride)

• Product Name: Isophthaloyl Chloride
• CAS No: 99-63-8
• MF: C₈H₄Cl₂O₂
• MW: 203.02216053009
• MDL: MFCD00000678
• CID: 35034
• PubChem ID: 7451
• Update Time: 2025-04-19

Isophthaloyl Chloride Chemical and Physical Properties

Names and Identifiers

• Isophthaloyl dichloride
• 1,3-BENZENEDICARBONYL CHLORIDE
• 1,3-Benzenedicarbonyl dichloride
• ICI
• ISOPHTHALIC ACID DICHLORIDE
• ISOPHTHALOYL CHLORIDE
• M-PHTHALOYL CHLORIDE
• 1,3-benzenedicarboxylicacid,dichloride
• 1,3-Bis(chlorocarbonyl)benzene
• chlorured’acidebenzodicarboxylique-1,3
• chlorured’isophthaloyle
• Dichlorid kyseliny isoftalove
• Isophthalic acid chloride
• Isophthalic chloride
• isophthaloyl
• Isophthalyl chloride
• Isophthalyl dichloride
• CHEMBL1885739
• UNII-6A3LDJ6CL3
• FT-0627454
• BRN 0638342
• WLN: GVR CVG
• benzene-1,3-dicarbonyl dichloride
• 30942-71-3
• 3-(2-morpholinoethylamino)-6-phenyl-pyridazine-4-carbonitrile
• DTXCID406641
• NSC41884
• 1,3-BENZENEDICARBONYL CHLORIDE [HSDB]
• NCGC00257157-01
• Isophthaloyl chloride, >=99%
• M-BENZENEDICARBONYL CHLORID
• 6A3LDJ6CL3
• Dichlorid kyseliny isoftalove [Czech]
• m-Phthalic dichloride
• EINECS 202-774-7
• iso-phthaloyl chloride
• NSC-41884
• isophthalic dichloride
• NS00004098
• NSC 41884
• STR04660
• 99-63-8
• Q27264395
• meta-Phthalyl dichloride
• MFCD00000678
• 1,3-Benzenedicarboxylic acid, dichloride
• m-Phthalyl chloride
• 1,3-DI(CHLOROCARBONYL)BENZENE
• NCGC00164011-02
• SCHEMBL27510
• NCGC00259145-01
• Isothaloyl chloride
• I0159
• CAS-99-63-8
• benzene-1,3-dicarbonyl chloride
• DTXSID3026641
• isophthaloylchloride
• W-100026
• m-Phthaloyl dichloride
• EC 202-774-7
• HSDB 5326
• NCGC00164011-01
• m-Benzenedicarbonyl chloride
• Tox21_201596
• EN300-19830
• Tox21_303056
• m-Phthalyl dichloride
• AKOS004904996
• F87312
• A846057
• Isophthaloyl chloride, purum, >=98.0% (AT)
• mBenzenedicarbonyl chloride
• 1,3Benzenedicarbonyl chloride
• mPhthalic dichloride
• mPhthalyl dichloride
• 1,3-phthaloyl dichloride
• 1,3Benzenedicarbonyl dichloride
• 1,3Benzenedicarboxylic acid, dichloride
• mPhthaloyl chloride
• metaPhthalyl dichloride
• AAA09963
• Isophthaloyl Chloride

• MDL： MFCD00000678
• Inchi： 1S/C8H4Cl2O2/c9-7(11)5-2-1-3-6(4-5)8(10)12/h1-4H
• InChI Key： FDQSRULYDNDXQB-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C(=O)Cl)C=1)=O
• BRN： 638342

Computed Properties

• Exact Mass: 201.95900
• Monoisotopic Mass: 201.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Colorless or light yellow crystals
• Density: 1,388 g/cm3
• Melting Point: 43.0 to 46.0 deg-C
• Boiling Point: 276 °C(lit.)
• Flash Point: Fahrenheit: 356 ° f
  Celsius: 180 ° c
  
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: React
• PSA: 34.14000
• LogP: 2.44460
• Vapor Pressure: 0.03 mmHg ( 25 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in benzene and carbon tetrachloride.

Isophthaloyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：1
• Hazard Category Code： 21-23-35
• Safety Instruction： S26-S36/37/39-S45-S7/8-S24/25
• FLUKA BRAND F CODES：21
• RTECS：NT2625000
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：8
• TSCA：Yes
• Explosive Limit：1.5-8.9%(V)
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides